8-(Cbz-amino)octanoic Acid

• IUPAC Name: 8-(phenylmethoxycarbonylamino)octanoic acid
• InChI: InChI=1S/C16H23NO4/c18-15(19)11-7-2-1-3-8-12-17-16(20)21-13-14-9-5-4-6-10-14/h4-6,9-10H,1-3,7-8,11-13H2,(H,17,20)(H,18,19)
• InChI Key: SNSSGBYDDXYXCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCCCCCCCC(=O)O
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

8-(Cbz-amino)octanoic Acid is a chemical compound with the molecular formula C16H23NO4. It is a derivative of octanoic acid, which carries an amino group at position 8.

Synthesis Analysis

The synthesis of 8-Aminooctanoic acid involves the preparation of lactams using enzyme-catalyzed aminolysis. It is prepared from methyl 8-aminooctanoate with 10% Pd/C by stirring in water for 2 hours at 177°C. A novel direct synthetic method for various amides from N-Alloc, N-Boc-, and N-Cbz-protected amines has been described. The reactions involve the use of isocyanate intermediates, which are generated in situ in the presence of 2-chloropyridine and trifluoromethanesulfonyl anhydride, to react with Grignard reagents to produce the corresponding amides.

Molecular Structure Analysis

The molecular structure of 8-(Cbz-amino)octanoic Acid is represented by the molecular formula C16H23NO4. The molecular weight of the compound is 159.23 g/mol.

Chemical Reactions Analysis

The amidation of α-amino acids is challenging and generally requires protection strategies for the amino functionality. A variety of multi-step organic syntheses employ amines with protecting groups to reduce the production of undesired side products.

Physical And Chemical Properties Analysis

The physical and chemical properties of 8-Aminooctanoic acid, a related compound, include a molecular weight of 159.23 and a molecular formula of C8H17NO2.

Mechanism of Action

The mechanism of action of octanoic acid, a related compound, involves the potentiation of fuel-stimulated insulin secretion. Octanoic acid differentially regulates the excitability of POMC neurons, activating these neurons directly via GPR40 and inducing inhibition via an indirect non-synaptic, purine, and adenosine receptor-dependent mechanism.

Safety and Hazards

The safety data sheet for 8-Aminooctanoic acid indicates that it may cause respiratory irritation, serious eye irritation, and skin irritation. Protective measures include using the substance only outdoors or in a well-ventilated area, avoiding breathing dust/fume/gas/mist/vapors/spray, and wearing protective gloves/clothing/eye protection/face protection.

Future Directions

The development of a novel, efficient amide formation procedure is a highly attractive area of research. The direct biocatalytic one-pot transformation of acids into amides without substrate activation is a highly desirable but challenging reaction. The development of direct efficient preparation of amides from protected amines is important in organic synthesis to reduce cost, waste, and time.